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Compound of Interest

Compound Name: 3-Hexenol

Cat. No.: B126655

Essential Safety and Handling Guide for 3-
Hexenol

This guide provides immediate safety, operational, and disposal protocols for laboratory
professionals handling 3-Hexenol. Adherence to these procedures is critical for ensuring a safe
laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Hexenol is a flammable liquid that can cause serious eye irritation.[1][2][3] It may also cause
irritation to the skin and respiratory tract.[4] Therefore, the use of appropriate Personal
Protective Equipment (PPE) is mandatory.

Table 1: Recommended Personal Protective Equipment for 3-Hexenol
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Protection Type

Required PPE

Specifications and
Guidelines

Eye and Face Protection

Chemical safety goggles or a

face shield

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[4]

[5]

Hand Protection

Chemically resistant

disposable gloves

Inspect gloves for integrity
before each use. Use proper
glove removal technique to

avoid skin contact.[6][7]

Body Protection

Appropriate protective clothing

(e.g., lab coat, overalls)

Should be sulfficient to prevent
skin exposure.[4][5] Promptly
remove any clothing that

becomes contaminated.[1]

Respiratory Protection

Not generally required with

adequate ventilation

In poorly ventilated areas or
when airborne concentrations
are high, use a NIOSH or
European Standard EN 149
approved respirator.[4][7]

Physical and Chemical Properties

Understanding the properties of 3-Hexenol is crucial for safe handling and storage.

Table 2: Physical and Chemical Properties of 3-Hexenol
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Property Value

CAS Number 928-96-1[1][8]

Molecular Formula C6H120[1][4]

Appearance Clear, colorless to yellow liquid[1]
Boiling Point 156-157 °C (313-314.6 °F)[4]
Flash Point 44 °C (111 °F) (Closed cup)[1]
Solubility Insoluble in water[4][5]

- Stable under normal temperatures and
Stability
pressures[4][5]

Operational Plan for Safe Handling

Follow these step-by-step procedures to ensure the safe handling of 3-Hexenol.
Preparation:

o Ventilation: Always handle 3-Hexenol in a well-ventilated area, such as a chemical fume
hood.[4][7]

o PPE: Before handling, don the required PPE as detailed in Table 1.

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible.[5]

« Ignition Sources: Remove all sources of ignition, including open flames, sparks, and hot
surfaces.[1][2][5] Use non-sparking tools and explosion-proof equipment.[1][4]

Handling:

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[1][5]
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» Dispensing: When transferring the liquid, pour carefully to minimize splashing and the
formation of mists.[1] Keep the container tightly closed when not in use.[1][5]

e Avoid Contact: Avoid contact with skin and eyes, and do not inhale vapors.[4][5]

Storage:

e Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[4][5]
o Container: Keep the container tightly closed and upright to prevent leakage.[1][6]

e Incompatibilities: Store away from strong oxidizing agents and strong acids.[4][5]

Spill and Disposal Plan

In the event of a spill or for waste disposal, follow these procedures.

Spill Response:

Evacuate: Evacuate the area and eliminate all ignition sources.[1]

o Containment: For small spills, absorb the liquid with an inert material such as vermiculite,
sand, or earth.[4] For large spills, dike the area to prevent spreading.[9]

o Cleanup: Use spark-proof tools to collect the absorbed material and place it in a suitable,
closed container for disposal.[4]

e Ventilation: Ensure the area is well-ventilated during cleanup.

Disposal:

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and
consult state and local regulations.[4]

e Procedure: Dispose of the contents and container in accordance with local, regional,
national, and international regulations at an approved waste disposal plant.[1][9] Do not
dispose of with household garbage or allow the product to reach the sewage system.[8]
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Caption: Workflow for the safe handling of 3-Hexenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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